2-((4-Methoxyphenyl)amino)benzoic acid
Overview
Description
2-((4-Methoxyphenyl)amino)benzoic acid is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis Techniques : A novel synthesis method of 2-amino-4-methoxy benzoic acid, which is closely related to 2-((4-Methoxyphenyl)amino)benzoic acid, was developed using toluidine as the starting material. This method offers advantages such as a short synthetic route, readily available raw materials, and low cost (Jiang Jian-hui, 2010).
Use in Polyaniline Doping : Benzoic acid and its derivatives, like 2-methoxybenzoic acid, are used as dopants for polyaniline. This doping process influences the properties of polyaniline, such as conductivity and thermal stability (C. A. Amarnath & S. Palaniappan, 2005).
Antibacterial Applications : Some derivatives of this compound have been synthesized and evaluated for their antibacterial activity. These compounds showed activity against various bacterial strains, indicating their potential use in antibacterial treatments (A. Kocabalkanli, Ö. Ateş & G. Ötük, 2001).
Toxicity Assessment : Research has been conducted to assess the toxicity of benzoic acid derivatives, including 4-methoxybenzoic acid, when ingested. This study provides insights into the toxic effects and safety profiles of these compounds (L. G. Gorokhova et al., 2020).
Applications in Liquid Crystal Technology : Non-symmetric liquid crystal trimers, including compounds derived from 4-[(4-methoxyphenyl)amino]benzoic acid, have been synthesized and characterized. These trimers exhibit unique properties like odd–even effects in their phase transitions, indicating their potential use in advanced liquid crystal display technologies (P. Henderson & C. Imrie, 2005).
Safety and Hazards
Mechanism of Action
Mode of Action
It is suggested that the compound may interact with its targets through hydrogen bonds , but the exact mechanism remains unclear
Biochemical Pathways
It is known that similar compounds can affect various biochemical pathways, leading to a range of downstream effects. More research is needed to determine the specific pathways affected by this compound.
Result of Action
Similar compounds have been shown to have potent antitumor activity
Action Environment
It is known that factors such as temperature, ph, and the presence of other compounds can significantly affect the action of similar compounds .
Properties
IUPAC Name |
2-(4-methoxyanilino)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c1-18-11-8-6-10(7-9-11)15-13-5-3-2-4-12(13)14(16)17/h2-9,15H,1H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOTGWRVCPVLSPA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=CC=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40159203 | |
Record name | Anthranilic acid, N-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40159203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13501-67-2 | |
Record name | N-(4-Methoxyphenyl)anthranilic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13501-67-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Anthranilic acid, N-(4-methoxyphenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013501672 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Anthranilic acid, N-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40159203 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[(4-methoxyphenyl)amino]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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